Cas no 384351-65-9 ((2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one)

• Product Name: (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one
• CAS No: 384351-65-9
• MF: C₂₁H₁₃N₃O₄
• MW: 371.345624685287
• CID: 6558741
• Update Time: 2025-11-06

(2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one
• (Z)-2-(benzo[d]oxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one
• 2-Propen-1-one, 2-(2-benzoxazolyl)-3-(3-nitrophenyl)-1-(3-pyridinyl)-

• Inchi： 1S/C21H13N3O4/c25-20(15-6-4-10-22-13-15)17(12-14-5-3-7-16(11-14)24(26)27)21-23-18-8-1-2-9-19(18)28-21/h1-13H
• InChI Key： GWGAULNNTVKPCA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(=O)C(C1=NC2=CC=CC=C2O1)=CC1=CC=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 588.0±60.0 °C(Predicted)
• pka: 2.60±0.10(Predicted)

Additional information on (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one

Introduction to (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CAS No. 384351-65-9)

Chemical entities with intricate structures often serve as pivotal compounds in the realm of pharmaceutical innovation. One such compound, (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one, identified by its unique Chemical Abstracts Service Number (CAS No. 384351-65-9), has garnered attention due to its potential applications in medicinal chemistry. This compound belongs to a class of molecules that exhibit a blend of structural features, including a benzoxazole moiety, a nitrophenyl group, and a pyridinyl substituent, which collectively contribute to its pharmacological profile.

The benzoxazole ring is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its presence in this compound suggests a possible role in modulating biological pathways relevant to health and disease. The nitrophenyl group is another significant structural feature, often employed in medicinal chemistry for its electron-withdrawing properties and potential interactions with aromatic binding sites. In contrast, the pyridin-3-yl moiety introduces basicity and can enhance solubility, making the compound more amenable to biological testing.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. The combination of these structural elements in (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one makes it an intriguing candidate for further investigation. Studies have begun to explore its potential as a scaffold for developing novel therapeutic agents, particularly in the context of addressing unmet medical needs.

One of the most promising areas of research involves the exploration of this compound's interaction with biological targets relevant to inflammatory and autoimmune diseases. The benzoxazole moiety has been shown to exhibit anti-inflammatory properties in several preclinical models, suggesting that derivatives of this compound could serve as lead candidates for drug development. Additionally, the nitrophenyl group may enhance binding affinity by participating in π-stacking interactions with aromatic residues in protein targets.

The pyridinyl substituent further enhances the compound's pharmacological potential by influencing its pharmacokinetic properties. Pyridine derivatives are known for their ability to improve oral bioavailability and tissue distribution, which are critical factors in drug design. This combination of structural features positions (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one as a versatile molecule that could be modified to target specific therapeutic areas.

In vitro studies have begun to shed light on the compound's mechanism of action. Initial assays suggest that it may interfere with key signaling pathways involved in inflammation and cell proliferation. These pathways are often dysregulated in conditions such as cancer and autoimmune disorders, making them attractive targets for therapeutic intervention. The benzoxazole ring appears to play a crucial role in modulating these pathways by interacting with enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are central to inflammatory responses.

The nitrophenyl group has also been implicated in the compound's biological activity. Nitroaromatic compounds are known for their ability to generate reactive species that can modulate cellular signaling. In this context, the nitro group may serve as a redox-active site, influencing the compound's interaction with biological targets through redox-sensitive mechanisms. This dual functionality—both structural and redox—makes (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yl)prop-2-en-1-one a particularly interesting molecule for further exploration.

Recent research has also highlighted the potential of this compound as an inhibitor of specific enzymes implicated in disease pathogenesis. For instance, studies have suggested that it may inhibit enzymes like kinase cascades that are aberrantly activated in cancer cells. By targeting these kinases, the compound could disrupt signaling pathways that drive tumor growth and progression. This aligns with current trends in oncology research, where small-molecule inhibitors are being developed to selectively modulate aberrant signaling networks.

The pyridinyl moiety has been particularly noted for its ability to enhance binding affinity through hydrogen bonding interactions with polar residues in protein targets. This feature is critical for designing molecules with high selectivity and potency. Computational modeling studies have predicted that modifications around the pyridine ring could further optimize binding interactions while maintaining overall pharmacological activity.

Future directions for research on this compound include synthesizing derivatives with improved pharmacokinetic profiles and exploring their efficacy in animal models of human disease. By leveraging advances in synthetic chemistry and biopharmaceutical technology, researchers aim to develop novel therapeutics based on this promising scaffold. The combination of structural elements such as the benzoxazole ring, nitrophenyl group, and pyridinyl substituent makes (2Z)-2-(1,3-benzoxazol-2-yl)-3-(3-nitrophenyl)-1-(pyridin-3-yll)propen-l-one a valuable asset in drug discovery efforts.

In conclusion,(2Z)-2-(1,3-benzoxazol - 2 - yl ) - 3 - ( 3 - nit ro phen yl ) - 1 - ( py rid ine - 3 - yl ) prop - 2 en - 1 one (CAS No . 38435 l -65 -9 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , coupled with preliminary evidence of biological activity , position it as a promising candidate for further development . As research continues , it is anticipated that this compound will contribute significantly to our understanding of disease mechanisms and provide new avenues for therapeutic intervention .